![molecular formula C16H13N3OS B5494341 N-allyl-2-(1,3-benzothiazol-2-yl)nicotinamide](/img/structure/B5494341.png)
N-allyl-2-(1,3-benzothiazol-2-yl)nicotinamide
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Overview
Description
N-allyl-2-(1,3-benzothiazol-2-yl)nicotinamide, also known as ABT-702, is a small molecule inhibitor that has been extensively studied as a potential treatment for various neurological disorders. This compound has shown promise in preclinical studies for its ability to modulate the activity of enzymes involved in the metabolism of adenosine, a neurotransmitter that plays an important role in the regulation of neuronal activity.
Mechanism of Action
N-allyl-2-(1,3-benzothiazol-2-yl)nicotinamide is a potent inhibitor of the enzyme adenosine kinase, which is responsible for the metabolism of adenosine. By inhibiting this enzyme, this compound increases the levels of adenosine in the brain, which can have a variety of effects on neuronal activity. Adenosine has been shown to modulate the release of neurotransmitters, including dopamine and glutamate, which are involved in the regulation of motor function and cognitive processes.
Biochemical and Physiological Effects:
In addition to its effects on neurotransmitter release, this compound has been shown to have a variety of other biochemical and physiological effects. This compound has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays an important role in the survival and growth of neurons. This compound has also been shown to reduce the levels of pro-inflammatory cytokines, which are involved in the pathophysiology of various neurological disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-allyl-2-(1,3-benzothiazol-2-yl)nicotinamide is its ability to modulate the activity of enzymes involved in the metabolism of adenosine, which has been implicated in the pathophysiology of various neurological disorders. However, one limitation of this compound is its potential for off-target effects, which can complicate the interpretation of experimental results.
Future Directions
There are several potential future directions for research on N-allyl-2-(1,3-benzothiazol-2-yl)nicotinamide. One area of interest is the development of more potent and selective inhibitors of adenosine kinase, which could have improved efficacy and reduced off-target effects. Another area of interest is the investigation of the effects of this compound on other neurotransmitter systems, including the cholinergic and serotonergic systems. Finally, there is interest in the use of this compound in combination with other drugs, such as levodopa, for the treatment of Parkinson's disease.
Synthesis Methods
The synthesis of N-allyl-2-(1,3-benzothiazol-2-yl)nicotinamide involves several steps, beginning with the reaction of 2-aminothiophenol with acetic anhydride to yield 2-acetamidothiophenol. This compound is then reacted with 2-chloronicotinic acid to produce 2-(2-acetamidothiophenyl)nicotinic acid. The final step involves the reaction of this intermediate with allylamine to yield this compound.
Scientific Research Applications
N-allyl-2-(1,3-benzothiazol-2-yl)nicotinamide has been extensively studied for its potential use in the treatment of various neurological disorders, including Parkinson's disease, Alzheimer's disease, and multiple sclerosis. In preclinical studies, this compound has been shown to modulate the activity of enzymes involved in the metabolism of adenosine, which has been implicated in the pathophysiology of these disorders.
properties
IUPAC Name |
2-(1,3-benzothiazol-2-yl)-N-prop-2-enylpyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N3OS/c1-2-9-18-15(20)11-6-5-10-17-14(11)16-19-12-7-3-4-8-13(12)21-16/h2-8,10H,1,9H2,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLFGPUUERKHWIP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC(=O)C1=C(N=CC=C1)C2=NC3=CC=CC=C3S2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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